(2Z)-2-[(4-chlorophenyl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one

• IUPAC Name: (2Z)-2-[(4-chlorophenyl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-1-benzofuran-3-one
• InChI: InChI=1S/C22H23ClN2O3/c1-2-24-9-11-25(12-10-24)14-18-19(26)8-7-17-21(27)20(28-22(17)18)13-15-3-5-16(23)6-4-15/h3-8,13,26H,2,9-12,14H2,1H3/b20-13-
• InChI Key: QFWAFXZZSLRACV-MOSHPQCFSA-N
• Canonical SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC=C(C=C4)Cl)C3=O)O
• Isomeric SMILES: CCN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC=C(C=C4)Cl)/C3=O)O
• Molecular Formula: C22H23ClN2O3
• Molecular Weight: 398.9 g/mol
• CAS No.: 869078-58-0

Description

The compound (2Z)-2-[(4-chlorophenyl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one is a benzofuran-3-one derivative with a complex substitution pattern. Its core structure features a dihydrobenzofuran-3-one scaffold, with a 4-chlorophenyl group at the 2-position (via a methylidene linkage) and a 4-ethylpiperazinylmethyl substituent at the 7-position.

Key computed properties (inferred from analogs):

• Molecular Weight: ~390–400 g/mol (estimated based on analogs in and ).
• XLogP3: ~2.5–3.5 (chlorophenyl and ethylpiperazine contribute to moderate lipophilicity).
• Hydrogen Bond Donors/Acceptors: 1 donor (6-hydroxy) and 6–7 acceptors (benzofuran carbonyl, piperazine N, oxygen atoms).
• Topological Polar Surface Area (TPSA): ~80–90 Ų (indicative of moderate solubility).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Chlorophenyl)methylene]-7-[(4-ethylpiperazinyl)methyl]-6-hydroxybenzo[b]furan-3-one typically involves a multi-step process. One common method includes the condensation of 4-chlorobenzaldehyde with 7-[(4-ethylpiperazinyl)methyl]-6-hydroxybenzo[b]furan-3-one under specific reaction conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent like ethanol. The mixture is heated under reflux to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using advanced techniques like continuous flow reactors and automated synthesis systems. The reaction conditions are carefully controlled to ensure consistency and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-[(4-Chlorophenyl)methylene]-7-[(4-ethylpiperazinyl)methyl]-6-hydroxybenzo[b]furan-3-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Sodium methoxide in dimethyl sulfoxide (DMSO).

Major Products

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

2-[(4-Chlorophenyl)methylene]-7-[(4-ethylpiperazinyl)methyl]-6-hydroxybenzo[b]furan-3-one is used in a wide range of scientific research applications, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: In biological assays to study enzyme interactions and cellular processes.

Medicine: Potential use in drug discovery and development, particularly for its pharmacological properties.

Industry: Utilized in the synthesis of materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-[(4-Chlorophenyl)methylene]-7-[(4-ethylpiperazinyl)methyl]-6-hydroxybenzo[b]furan-3-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

a) 4-Chlorophenyl vs. 4-Fluorophenyl

• Analog : (2Z)-2-[(4-Fluorophenyl)methylidene]-6-hydroxy-2,3-dihydro-1-benzofuran-3-one () .
• Comparison :
  • Electron Effects : Fluorine’s higher electronegativity may reduce electron density in the aromatic ring compared to chlorine.
  • Lipophilicity : Chlorine’s larger size and lower electronegativity increase lipophilicity (Cl: XLogP +0.71 vs. F: +0.14).
  • Bioactivity : Chlorophenyl groups often enhance receptor binding in medicinal chemistry due to improved hydrophobic interactions.

b) 4-Chlorophenyl vs. Thiophen-2-ylmethylidene

• Analog : (2Z)-2-(Thiophen-2-ylmethylidene)-7-[(4-methylpiperazin-1-yl)methyl]-6-hydroxy-1-benzofuran-3-one () .
• XLogP3: ~2.6 (vs. ~3.0 for chlorophenyl analog), indicating slightly lower lipophilicity.

c) 4-Chlorophenyl vs. 2-Methylphenyl

• Analog : (2Z)-2-[(2-Methylphenyl)methylidene]-7-[[4-(2-hydroxyethyl)piperazin-1-yl]methyl]-6-hydroxy-1-benzofuran-3-one () .
• Lipophilicity: Methyl groups increase lipophilicity, but the hydroxyethylpiperazine (7-position) counterbalances this with hydrophilicity.

Substituent Variations at the 7-Position

a) 4-Ethylpiperazinylmethyl vs. 4-Methylpiperazinylmethyl

• Analog : Compound with 4-methylpiperazine () .
• Comparison :
  • Solubility : Ethyl groups marginally increase lipophilicity vs. methyl (XLogP3: +0.5).
  • Metabolic Stability : Ethylpiperazine may undergo slower N-dealkylation than methyl, improving metabolic stability.

b) 4-Ethylpiperazinylmethyl vs. 4-(2-Hydroxyethyl)piperazinylmethyl

• Analog : Compound with 4-(2-hydroxyethyl)piperazine () .
• Comparison: Hydrogen Bonding: The hydroxyethyl group adds a hydrogen bond donor/acceptor (TPSA: ~81–85 Ų), enhancing solubility. Membrane Permeability: Increased hydrophilicity may reduce blood-brain barrier penetration compared to ethylpiperazine.

Data Table: Structural and Physicochemical Comparison

Compound/Substituents	2-Position Group	7-Position Group	Molecular Weight (g/mol)	XLogP3	TPSA (Ų)	H-Bond Donors/Acceptors
Target Compound	4-Chlorophenyl	4-Ethylpiperazinylmethyl	~395	~3.0	~85	1 / 7
Fluorophenyl Analog ()	4-Fluorophenyl	None	~260	~1.5	~50	1 / 4
Thiophene Analog ()	Thiophen-2-yl	4-Methylpiperazinylmethyl	356.4	2.6	81.2	1 / 6
Methylphenyl Analog ()	2-Methylphenyl	4-(2-Hydroxyethyl)piperazinyl	~410	~2.8	~90	2 / 7

Research Implications and Trends

• Structure-Activity Relationships (SAR) :

  • Chlorophenyl at the 2-position optimizes lipophilicity and target engagement in hydrophobic pockets.
  • Ethylpiperazine at the 7-position balances solubility and metabolic stability better than methyl or hydroxyethyl analogs.

• Pharmacokinetics : Hydroxyethylpiperazine () may improve aqueous solubility but reduce CNS penetration .

• Synthetic Accessibility : Thiophene and fluorophenyl analogs () might be easier to synthesize due to simpler substituents .